Cas no 351003-54-8 (4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride)

4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride is a highly reactive sulfonyl chloride derivative, primarily used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include its versatility in nucleophilic substitution reactions, enabling the introduction of sulfonyl groups into target molecules. The presence of bromo and chloro substituents enhances its reactivity and selectivity, making it valuable for constructing complex aromatic frameworks. This compound is particularly useful in the preparation of sulfonamides, sulfonate esters, and other sulfur-containing compounds. Its stability under controlled conditions ensures reliable performance in synthetic applications. Proper handling is essential due to its moisture sensitivity and potential reactivity with nucleophiles.

4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride structure

351003-54-8 structure

Product Name:4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride

CAS No:351003-54-8

MF:C₆H₂BrCl₃O₂S

MW:324.406877040863

MDL:MFCD03094651

CID:67790

PubChem ID:2737466

Update Time:2025-05-27

4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride
- 4-BROMO-2,6-DICHLOROBENZENESULFONYL CHLORIDE
- 4-Bromo-2,6-dichlorobenzenesulphonyl chloride
- 4-bromo-2,6-dichloro-benzenesulfonyl chloride
- 4-Bromo-2,6-dichlorobenzenesulfonylchloride
- FT-0644481
- MFCD03094651
- J-019929
- CK2488
- CS-W009873
- 351003-54-8
- DTXSID30372085
- 4-Bromo-2,6-dichlorobenzene-1-sulfonylchloride
- 4-Bromo-2,6-dichlorophenylsulfonyl chloride
- 4-bromanyl-2,6-bis(chloranyl)benzenesulfonyl chloride
- GEO-04158
- SCHEMBL1036314
- C6H2BrCl3O2S
- Z56923299
- CKJIKXAPXLPSCL-UHFFFAOYSA-N
- A822559
- 4-bromo-2,6-dichlorobenzensulfonyl chloride
- 4-Bromo-2,6-dichlorobenzenesulfonyl chloride, technical grade
- EN300-06332
- AKOS001063427
- AS-45912
- DB-037943
- MDL： MFCD03094651
- Inchi： 1S/C6H2BrCl3O2S/c7-3-1-4(8)6(5(9)2-3)13(10,11)12/h1-2H
- InChI Key： CKJIKXAPXLPSCL-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)Cl)S(=O)(=O)Cl)Cl

Computed Properties

Exact Mass: 321.80200
Monoisotopic Mass: 321.802
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.5A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.9

Experimental Properties

Color/Form: Irritating white or light yellow solid
Density: 1.952
Melting Point: 37-42 °C (lit.)
Boiling Point: 349.8 °C at 760 mmHg
Flash Point: >230 °F
Refractive Index: 1.612
PSA: 42.52000
LogP: 4.76420
Solubility: React with water
Sensitiveness: Moisture Sensitive

4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280-P305+P351+P338-P310
Hazardous Material transportation number：UN 3261 8/PG 2
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： S22-S26-S36/37/39-S45
Hazardous Material Identification：
Packing Group：III
Hazard Level：8
Safety Term：8
Packing Group：III
Risk Phrases：R34
HazardClass：8
PackingGroup：II
Storage Condition：Store long-term at 2-8°C

4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019089278-100g	4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride	351003-54-8	95%	100g	$595.08	2023-09-02
Fluorochem	013087-1g	4-Bromo-2,6-dichlorobenzenesulfonyl chloride	351003-54-8	95%	1g	￡17.00	2022-03-01
Fluorochem	013087-5g	4-Bromo-2,6-dichlorobenzenesulfonyl chloride	351003-54-8	95%	5g	￡53.00	2022-03-01
Fluorochem	013087-10g	4-Bromo-2,6-dichlorobenzenesulfonyl chloride	351003-54-8	95%	10g	￡92.00	2022-03-01
Fluorochem	013087-25g	4-Bromo-2,6-dichlorobenzenesulfonyl chloride	351003-54-8	95%	25g	￡217.00	2022-03-01
Chemenu	CM309006-100g	4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride	351003-54-8	95%	100g	$515	2021-06-16
Ambeed	A536057-1g	4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride	351003-54-8	97%	1g	$15.0	2024-07-19
Ambeed	A536057-5g	4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride	351003-54-8	97%	5g	$49.0	2024-07-19
Ambeed	A536057-10g	4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride	351003-54-8	97%	10g	$115.0	2024-04-15
Ambeed	A536057-25g	4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride	351003-54-8	97%	25g	$145.0	2024-07-19

4-Bromo-2,6-dichlorobenzene-1-sulfonyl chloride Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:351003-54-8)4-Bromo-2,6-dichlorobenzenesulfonyl chloride

Order Number:sfd7610

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:351003-54-8)4-溴-2,6-二氯苯磺酰氯

Order Number:LE1755470

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:36

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

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